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Compound of Interest

Compound Name: PF-9184

Cat. No.: B15614060

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of chemical compounds is a critical component of laboratory safety and
operational integrity. This guide provides essential information and a step-by-step procedure for
the proper disposal of PF-9184, a potent inhibitor of microsomal prostaglandin E synthase-1
(mPGES-1). Adherence to these guidelines will help ensure the safety of laboratory personnel
and the protection of the environment.

Chemical and Physical Properties of PF-9184

A clear understanding of the properties of PF-9184 is the first step in its safe handling and
disposal. The following table summarizes key quantitative data for this compound.

Property Value

CAS Number 1221971-47-6[1]

Molecular Formula C21H14CI2N2049[1]

Formula Weight 461.3 g/mol [1]

Appearance Crystalline solid[1]

Purity >98%([1]

Solubility DMF: 20 mg/ml, DMSO: 15 mg/ml[1]
Storage Temperature -20°C[1]
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Hazard Identification and Safety Precautions

PF-9184 is accompanied by specific GHS (Globally Harmonized System of Classification and
Labelling of Chemicals) hazard and precautionary statements that dictate its handling and
disposal requirements.

Hazard Statements (H phrases):

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

Precautionary Statements (P phrases): A comprehensive list of precautionary statements is
associated with PF-9184, including but not limited to:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

e P264: Wash skin thoroughly after handling.[1]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]
e P302+P352: IF ON SKIN: Wash with plenty of water.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

» P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.[1]

The presence of chlorine in the molecular structure of PF-9184 classifies it as a halogenated
organic compound. This is a critical consideration for its disposal, as halogenated waste
streams are typically segregated from non-halogenated ones.[2]

Step-by-Step Disposal Procedure for PF-9184
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The following procedure is a general guideline based on the known hazards of PF-9184 and
standard laboratory practices for the disposal of solid, chlorinated organic compounds. It is
imperative to consult your institution's Environmental Health and Safety (EHS) office for
specific protocols and to ensure compliance with local, state, and federal regulations.

1. Personal Protective Equipment (PPE):

o Before handling PF-9184, ensure you are wearing appropriate PPE as recommended by the
precautionary statements:

o Safety goggles or a face shield.

« Nitrile gloves.

e Alaboratory coat.

2. Waste Segregation:

o PF-9184 waste must be segregated as solid halogenated organic waste.[2]
» Do not mix with non-halogenated organic waste, aqueous waste, or general laboratory trash.

[31[4]
3. Waste Collection:

o Collect solid PF-9184 waste in a designated, properly labeled waste container.

e The container should be made of a material compatible with the chemical and must have a
secure lid.

e The label on the waste container should clearly state "Halogenated Organic Solid Waste"
and list the chemical name "PF-9184".

4. Handling Unused or Expired PF-9184:

« If you have unused or expired PF-9184, it should be disposed of as hazardous chemical
waste.
» Do not attempt to wash it down the drain or discard it in the regular trash.[2]

5. Decontamination of Labware:

o Glassware and other equipment that have come into contact with PF-9184 should be
decontaminated.

» Rinse the contaminated items with a suitable organic solvent (e.g., acetone or ethanol).

e The solvent rinseate must be collected and disposed of as liquid halogenated organic waste.
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 After the initial solvent rinse, the glassware can typically be washed with soap and water.
6. Spill Management:

« In case of a spill, avoid creating dust.

o Wear appropriate PPE, including respiratory protection if necessary.

o Carefully sweep the solid material into a designated waste container.

o Clean the spill area with a cloth dampened with a suitable solvent, and dispose of the cloth
as solid halogenated organic waste.

7. Final Disposal:

o Once the waste container is full, ensure the lid is securely fastened.
» Arrange for pickup by your institution's EHS department or a licensed hazardous waste
disposal contractor.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of a laboratory
chemical such as PF-9184.
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PF-9184 Disposal Workflow

( Preparation )
Start: Need to Dispose of PF-9184
Identify Hazards
(H315, H319, H335, Halogenated)
Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)
- )
Segregation & Collection h
Is the waste solid?
S No
Collect in 'Solid Halogenated | Is the waste liquid
Organic Waste' Container (e.g., solvent rinseate)?
Yes
Collect in 'Liquid Halogenated I
Organic Waste' Container M
o J
4 Final Steps )
> Securely Seal and Label

Waste Container

Contact EHS for Pickup
End: Proper Disposal Complete

G /

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of PF-9184.
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By following these procedures and consulting with your local safety experts, you can ensure
that the disposal of PF-9184 is handled in a manner that is safe, responsible, and compliant
with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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